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Compound of Interest

Compound Name: 6-Methylquinoline-8-boronic acid

Cat. No.: B572482

For Researchers, Scientists, and Drug Development Professionals
Introduction

6-Methylquinoline-8-boronic acid is a specialized organic compound that belongs to the
quinoline and boronic acid families. Quinoline derivatives are a significant class of heterocyclic
compounds in medicinal chemistry, forming the structural core of many synthetic
pharmaceuticals with a broad range of biological activities, including anticancer and
antimicrobial properties. The introduction of a boronic acid moiety at the 8-position of the 6-
methylquinoline scaffold provides a versatile functional group for further chemical modifications,
most notably in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura
coupling. This makes 6-Methylquinoline-8-boronic acid a valuable building block in the
synthesis of complex organic molecules for drug discovery and materials science.

This technical guide provides a summary of the known physicochemical properties of 6-
Methylquinoline-8-boronic acid, alongside a proposed synthetic workflow and a general
protocol for its application in Suzuki-Miyaura coupling reactions. Due to the limited availability
of specific experimental data for this particular isomer, some information presented is based on
closely related compounds and established chemical principles.

Physicochemical Properties

Quantitative experimental data for 6-Methylquinoline-8-boronic acid is not extensively
available in peer-reviewed literature. The following table summarizes its basic molecular
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information and includes data for the closely related and more extensively studied 6-

methylquinoline for comparative purposes.

6-Methylquinoline-8-

Property . . 6-Methylquinoline
boronic acid
CAS Number 1256355-09-5[1] 91-62-3[2]
Molecular Formula C10H10BNO2[1] C10H9N[2]
Molecular Weight 187.00 g/mol [1] 143.19 g/mol
White to off-white powder o )
Appearance ] Clear pale yellow liquid or oil[3]
(predicted)
Melting Point Data not available -22 °C[3]
Boiling Point Data not available 256-260 °C
Expected to be soluble in
N organic solvents like methanol,  Soluble in benzene and ether;
Solubility ) )
ethanol, and DMSO. Low slightly soluble in water[3].
solubility in water.
) 4.68 (strongest basic)
pKa Data not available )
(predicted)[4]
logP Data not available 2.57[4][5]

Synthesis of 6-Methylquinoline-8-boronic acid: A

Proposed Experimental Workflow

A plausible synthetic route to 6-Methylquinoline-8-boronic acid can be envisioned starting

from 6-methylquinoline. The following diagram illustrates a potential experimental workflow.
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Step 1: Bromination

6-Methylquinoline

Brominating Agent (e.g., NBS)
Acid Catalyst

8-Bromo-6-methylquinoline

Reaction

Step 2: Borylation

Bis(pinacolato)diboron (Bzpinz)
Palladium Catalyst (e.g., Pd(dppf)Cl2)
Base (e.g., KOACc)

'

6-Methylquinoline-8-boronic acid pinacol ester

Acidic or Basic Hydrolysis
(e.g., HCI or NaOH)

6-Methylquinoline-8-boronic acid
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G-Methquuinoline—8—boronic acid + Aryl/Heteroaryl Halide (R-XD

Reaction

Palladium Catalyst (e.g., Pd(PPhs)a4)
Base (e.g., Na2COs, KzPOa)
Solvent (e.g., Toluene/Water, Dioxane)

( )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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